Cas no 57417-53-5 (5-amino-3,4-dihydropyrimidine-4-thione)

5-Amino-3,4-dihydropyrimidine-4-thione is a heterocyclic compound featuring a pyrimidine core with an amino group at the 5-position and a thione moiety at the 4-position. This structure imparts unique reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its sulfur-containing functionality enhances chelating properties, while the amino group offers opportunities for further derivatization. The compound is particularly valuable in the development of nucleoside analogs, enzyme inhibitors, and metal coordination complexes. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for researchers in medicinal chemistry and materials science.
5-amino-3,4-dihydropyrimidine-4-thione structure
57417-53-5 structure
Product Name:5-amino-3,4-dihydropyrimidine-4-thione
CAS No:57417-53-5
MF:C4H5N3S
MW:127.167598485947
CID:947007
PubChem ID:12455729
Update Time:2025-10-22

5-amino-3,4-dihydropyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinethione, 5-amino- (9CI)
    • 5-amino-1H-pyrimidine-6-thione
    • 5-amino-3,4-dihydropyrimidine-4-thione
    • SCHEMBL656146
    • 57417-53-5
    • AKOS006341172
    • 5-Aminopyrimidine-4(1H)-thione
    • 5-amino-6-mercaptopyrimidine
    • DB-272032
    • EN300-172893
    • 4(1H)-Pyrimidinethione, 5-amino-
    • Inchi: 1S/C4H5N3S/c5-3-1-6-2-7-4(3)8/h1-2H,5H2,(H,6,7,8)
    • InChI Key: FVXXVMMOPPBSDH-UHFFFAOYSA-N
    • SMILES: S=C1C(=CN=CN1)N

Computed Properties

  • Exact Mass: 127.02041835g/mol
  • Monoisotopic Mass: 127.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 82.5Ų

5-amino-3,4-dihydropyrimidine-4-thione Pricemore >>

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Additional information on 5-amino-3,4-dihydropyrimidine-4-thione

Comprehensive Overview of 5-amino-3,4-dihydropyrimidine-4-thione (CAS No. 57417-53-5): Properties, Applications, and Research Insights

5-amino-3,4-dihydropyrimidine-4-thione (CAS No. 57417-53-5) is a heterocyclic organic compound with a pyrimidine backbone, featuring an amino group at the 5-position and a thione functional group at the 4-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive derivatives. The pyrimidine-thione scaffold is particularly notable for its role in nucleoside analogs and enzyme inhibitors, aligning with current trends in drug discovery targeting metabolic disorders and infectious diseases.

In recent years, the demand for heterocyclic compounds like 5-amino-3,4-dihydropyrimidine-4-thione has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for "CAS 57417-53-5 solubility" or "synthesis of pyrimidine thiones," reflecting practical concerns in laboratory applications. The compound’s moderate polarity (logP ~1.2) and stability under physiological pH conditions make it suitable for structure-activity relationship (SAR) studies, a hot topic in AI-assisted drug design platforms.

From a synthetic perspective, 57417-53-5 serves as a precursor for functionalized pyrimidines, which are pivotal in developing kinase inhibitors—a trending focus area in oncology research. Its thione group offers chelation potential for metal-catalyzed reactions, addressing the growing interest in green chemistry methodologies. Analytical techniques such as HPLC (retention time: 6.8 min under C18 conditions) and 1H-NMR (δ 8.2 ppm for NH2) are commonly employed for characterization, as queried in databases like Reaxys.

Environmental and regulatory aspects of 5-amino-3,4-dihydropyrimidine-4-thione are also frequently discussed. While not classified as hazardous under GHS, proper handling guidelines emphasize storage at 2–8°C to prevent degradation. This aligns with industry-wide searches for "stable heterocycle storage conditions" and "non-toxic pyrimidine derivatives," highlighting the compound’s compatibility with sustainable chemistry initiatives.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the compound’s UV absorption at 280 nm. Such innovations resonate with the rise of "bioimaging agents 2024" as a high-traffic keyword in scientific literature. Furthermore, computational studies predict moderate bioavailability (F~30%) for 57417-53-5 derivatives, making it relevant to AI-driven ADMET prediction tools—a cutting-edge intersection of chemistry and machine learning.

In conclusion, 5-amino-3,4-dihydropyrimidine-4-thione exemplifies the convergence of traditional organic synthesis with modern therapeutic development. Its CAS No. 57417-53-5 serves as a critical identifier for researchers exploring nitrogen-sulfur heterocycles, while its adaptability meets both academic and industrial demands for novel molecular architectures in life sciences.

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